Cas no 90954-18-0 (4-oxocyclohexane-1,2-dicarboxylic acid)

• Product Name: 4-oxocyclohexane-1,2-dicarboxylic acid
• CAS No: 90954-18-0
• MF: C₈H₁₀O₅
• MW: 186.162003040314
• CID: 995239
• PubChem ID: 349708
• Update Time: 2025-04-20

4-oxocyclohexane-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxocyclohexane-1,2-dicarboxylic acid
• DTXSID60325281
• SCHEMBL4337944
• EN300-187288
• 90954-18-0
• 4-oxocyclohexane-1,2-dicarboxylicacid
• NSC409549
• NSC-409549

• Inchi： 1S/C8H10O5/c9-4-1-2-5(7(10)11)6(3-4)8(12)13/h5-6H,1-3H2,(H,10,11)(H,12,13)
• InChI Key： LPGRDDHUKZNRMC-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 186.053
• Monoisotopic Mass: 186.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 462.1°C at 760 mmHg
• Flash Point: 247.4°C
• Refractive Index: 1.54
• PSA: 91.67000
• LogP: 0.14100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives